Cas no 808141-07-3 (Thiourea, [(dimethylamino)methylene]diethyl-)

• Product name: Thiourea, [(dimethylamino)methylene]diethyl-
• CAS No: 808141-07-3
• MF: C₈H₁₇N₃S
• MW: 187.30568
• CID: 1802613
• PubChem ID: 71421106

Thiourea, [(dimethylamino)methylene]diethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [(dimethylamino)methylene]diethyl-
• 3-(dimethylaminomethylidene)-1,1-diethylthiourea
• 808141-07-3
• N'-(Diethylcarbamothioyl)-N,N-dimethylmethanimidamide
• DTXSID70840273

• Inchi： InChI=1S/C8H17N3S/c1-5-11(6-2)8(12)9-7-10(3)4/h7H,5-6H2,1-4H3
• InChI Key： VGUBUSHZXCQSJL-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=S)N=CN(C)C

Computed Properties

• Exact Mass: 187.11431873g/mol
• Monoisotopic Mass: 187.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų